Cas no 1384661-89-5 (Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-)

Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- is a specialized organic compound featuring a benzamide core substituted with a 4-methylbenzoylaminophenylmethyl group and a 3-methyl-1H-1,2,4-triazol-5-yl moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of the triazole ring enhances stability and may confer favorable binding properties in target interactions. The compound's well-defined molecular architecture allows for precise modifications, making it valuable for research in drug discovery and development. Its synthesis and purity are critical for ensuring reproducibility in experimental applications.
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- structure
1384661-89-5 structure
Product Name:Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
CAS No:1384661-89-5
MF:C25H23N5O2
MW:425.482424974442
MDL:MFCD33398851
CID:5169743
PubChem ID:72112839
Update Time:2025-06-30

Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
    • Z1313293751
    • 1384661-89-5
    • D94392
    • 4-Methyl-N-(3-((4-(3-methyl-1H-1,2,4-triazol-5-yl)benzamido)methyl)phenyl)benzamide
    • 4-(5-methyl-4H-1,2,4-triazol-3-yl)-N-{[3-(4-methylbenzamido)phenyl]methyl}benzamide
    • starbld0009419
    • 4-methyl-N-[3-[[[4-(5-methyl-1H-1,2,4-triazol-3-yl)benzoyl]amino]methyl]phenyl]benzamide
    • AKOS033247909
    • 4-(3-METHYL-1H-1,2,4-TRIAZOL-5-YL)-N-{[3-(4-METHYLBENZAMIDO)PHENYL]METHYLBENZAMIDE
    • AS-78424
    • MDL: MFCD33398851
    • Inchi: 1S/C25H23N5O2/c1-16-6-8-21(9-7-16)25(32)28-22-5-3-4-18(14-22)15-26-24(31)20-12-10-19(11-13-20)23-27-17(2)29-30-23/h3-14H,15H2,1-2H3,(H,26,31)(H,28,32)(H,27,29,30)
    • InChI Key: SSXWBXDZNARQFR-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CC(NC(=O)C2=CC=C(C)C=C2)=C1)(=O)C1=CC=C(C2NN=C(C)N=2)C=C1

Computed Properties

  • Exact Mass: 425.18517499g/mol
  • Monoisotopic Mass: 425.18517499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 99.8Ų

Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM452430-100mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 95%+
100mg
$572 2023-02-02
eNovation Chemicals LLC
Y1014716-25mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
25mg
$310 2024-06-05
eNovation Chemicals LLC
Y1014716-100mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
100mg
$605 2024-06-05
Aaron
AR01JWHC-25mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
25mg
$312.00 2025-02-11
Aaron
AR01JWHC-100mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
100mg
$624.00 2025-02-11
1PlusChem
1P01JW90-25mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
25mg
$322.00 2024-06-21
1PlusChem
1P01JW90-100mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
100mg
$617.00 2024-06-21
A2B Chem LLC
BA07076-25mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
25mg
$357.00 2024-04-20
A2B Chem LLC
BA07076-100mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
100mg
$703.00 2024-04-20
eNovation Chemicals LLC
Y1014716-25mg
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
1384661-89-5 97%
25mg
$310 2025-02-19

Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- Related Literature

Additional information on Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-

Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- (CAS No: 1384661-89-5)

The compound Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- (CAS No: 1384661-89-5) is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzamide moiety and a triazole ring system. The presence of these functional groups makes it highly versatile and valuable for various research and industrial purposes.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. For instance, the benzamide group is known to exhibit anti-inflammatory properties, while the triazole ring system has been associated with antimicrobial activity. These findings suggest that this compound could be a promising lead for developing new therapeutic agents.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the production process, ensuring high yields and purity levels. This has made the compound more accessible for both academic research and industrial applications.

The structural complexity of Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- also makes it an interesting subject for computational chemistry studies. Scientists have employed molecular modeling tools to predict its pharmacokinetic properties and interactions with biological systems. These insights are crucial for understanding its potential as a drug candidate and for guiding further experimental work.

Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under mild conditions. These properties make it suitable for use in formulations that require prolonged shelf life or exposure to environmental factors.

In conclusion, Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- (CAS No: 1384661

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk